Cas no 1805851-99-3 (4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid)

• Product Name: 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid
• CAS No: 1805851-99-3
• MF: C₁₂H₁₃ClO₄S
• MW: 288.747221708298
• CID: 4939969
• Update Time: 2025-10-24

4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid

• Inchi： 1S/C12H13ClO4S/c1-6(14)10(13)7-3-4-8(9(5-7)18-2)11(15)12(16)17/h3-5,10-11,15H,1-2H3,(H,16,17)
• InChI Key： KFPZONDGEGKVSH-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(C(=O)O)O)=C(C=1)SC

Computed Properties

• Exact Mass: 288.0223078 g/mol
• Monoisotopic Mass: 288.0223078 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.75
• XLogP3: 1.7
• Topological Polar Surface Area: 99.9

Additional information on 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid

Introduction to 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid (CAS No. 1805851-99-3)

4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid (CAS No. 1805851-99-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis, biological activities, and potential applications of 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid.

The chemical structure of 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid is defined by its molecular formula C₁₀H₁₀ClO₄S. The presence of a chlorinated ketone group and a methylthio substituent on the mandelic acid backbone imparts unique physicochemical properties to this compound. These properties include solubility, stability, and reactivity, which are crucial for its biological activity and pharmaceutical applications.

The synthesis of 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid typically involves a multi-step process that combines organic synthesis techniques. One common approach involves the reaction of mandelic acid with a suitable chlorinated ketone derivative in the presence of a catalyst. The methylthio group can be introduced through subsequent alkylation or thiolation reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic methods, reducing the use of hazardous reagents and minimizing waste production.

In terms of biological activities, 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid has been extensively studied for its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has shown promise in reducing oxidative stress and protecting against cellular damage, making it a potential candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid has also been investigated for its antimicrobial activity. Studies have shown that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings suggest that 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid could be developed into a novel class of antibiotics to combat multidrug-resistant bacterial infections.

The potential therapeutic applications of 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid extend to other areas as well. For instance, preliminary studies have indicated that this compound may have antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. Further research is needed to elucidate the exact mechanisms and to evaluate its efficacy in preclinical models.

In conclusion, 4-(1-Chloro-2-oxopropyl)-2-(methylthio)mandelic acid (CAS No. 1805851-99-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and to pave the way for its clinical translation.